2-Dimethylamino-isonicotinic acid
Overview
Description
2-Dimethylamino-isonicotinic acid is a useful research compound. Its molecular formula is C8H10N2O2 and its molecular weight is 166.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Applications
- 2-Dimethylamino-isonicotinic acid and related compounds have been utilized in various chemical syntheses. For instance, its use in the synthesis of FYX-051, a xanthine oxidoreductase inhibitor, demonstrates its utility in the creation of complex chemical structures (Huo, Kosugi, & Yamamoto, 2008).
- Additionally, these compounds have been explored for their potential in the construction of metal-organic coordination networks, particularly for applications in fluorescence probing and studies of membrane diffusion and dynamics (Yuan & Liu, 2005).
Material Science and Engineering
- In the field of material science, derivatives of this compound have been employed in the development of new engineering polymers with N-basic side groups, such as pyridine and dimethylamino groups. These polymers show promise in applications like acid–base polymer blend membranes (Kerres & Ullrich, 2001).
Biomedical and Pharmaceutical Research
- In biomedical research, compounds related to this compound have been synthesized and investigated for their potential therapeutic properties. For instance, trioxane dimers derived from isonicotinic acid have shown significant antimalarial and anticancer efficacy in rodent models (Posner et al., 2004).
- Additionally, specific isonicotinic acid derivatives have been explored as corrosion inhibitors, indicating their potential utility in industrial applications (Singh et al., 2016).
Future Directions
Mechanism of Action
Target of Action
It is known that isonicotinic acid derivatives, such as isoniazid, have been used in the treatment of tuberculosis, suggesting that the compound may target mycobacteria .
Mode of Action
It is known that isoniazid, a derivative of isonicotinic acid, is a prodrug that must be activated by bacterial catalase . This suggests that 2-Dimethylamino-isonicotinic acid might also require activation to interact with its targets.
Biochemical Pathways
Isonicotinic acid derivatives have been shown to have anti-mycobacterial activity , suggesting that the compound may affect pathways related to bacterial growth and survival.
Pharmacokinetics
It is known that isoniazid, a derivative of isonicotinic acid, has a two-compartment pharmacokinetic model with an initial half-life of 028 hours and a terminal half-life of 204 hours . This might suggest similar pharmacokinetic properties for this compound.
Result of Action
It is known that isonicotinic acid derivatives have anti-mycobacterial activity , suggesting that the compound may have a bactericidal or bacteriostatic effect on mycobacteria.
Action Environment
It is known that the efficacy of isoniazid, a derivative of isonicotinic acid, can be influenced by factors such as the presence of resistance mutations in mycobacteria . This suggests that the action of this compound may also be influenced by environmental factors such as the genetic characteristics of the target organisms.
Properties
IUPAC Name |
2-(dimethylamino)pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-10(2)7-5-6(8(11)12)3-4-9-7/h3-5H,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONNSLUVHHJGCMH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=CC(=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70424431 |
Source
|
| Record name | 2-Dimethylamino-isonicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70424431 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
77314-81-9 |
Source
|
| Record name | 2-Dimethylamino-isonicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70424431 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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